Cas no 506443-27-2 (9,10-Anthracenedione, 1,5-bis[(phenylmethyl)thio]-)

• Product Name: 9,10-Anthracenedione, 1,5-bis[(phenylmethyl)thio]-
• CAS No: 506443-27-2
• MF: C₂₈H₂₀O₂S₂
• MW: 452.587204933167
• CID: 364415
• PubChem ID: 11026790
• Update Time: 2025-04-19

9,10-Anthracenedione, 1,5-bis[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,5-bis[(phenylmethyl)thio]-
• 1,5-bis(benzylsulfanyl)anthracene-9,10-dione
• 506443-27-2
• CHEMBL112056
• 1,5-Bis(benzylthio)anthracene-9,10-dione
• DTXSID40452387
• SCHEMBL6366697

• Inchi： 1S/C28H20O2S2/c29-27-22-14-8-16-24(32-18-20-11-5-2-6-12-20)26(22)28(30)21-13-7-15-23(25(21)27)31-17-19-9-3-1-4-10-19/h1-16H,17-18H2
• InChI Key： COPUZQNXIHMMEQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=CC=CC2C(C3C(=CC=CC=3C(C=21)=O)SCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 452.0906
• Monoisotopic Mass: 452.09047222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 34.14